Methacrolein (Stabilized with 1per cent Hydroquinone)

• CAS No.: 78-85-3
• Product Name: Methacrolein (Stabilized with 1per cent Hydroquinone)
• Molecular Formula: C4H6O; CH3CH=CHCHO; C4H6O; CH2=C(CH3)CHO; C4H6O
• Molecular Weight: 70.09 g/mol
• IUPAC Name: 2-methylprop-2-enal
• Standard InChI: InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
• Standard InChIKey: STNJBCKSHOAVAJ-UHFFFAOYSA-N
• SMILES: CC(=C)C=O
• Canonical SMILES: CC(=C)C=O
• Boiling Point: 68.4 °C; 104 °C; 68 °C
• Colorform: COLORLESS LIQUID
• Density: 0.849 @ 25 °C/4 °C; Relative density (water = 1): 0.85; Relative density (water = 1): 0.8
• Flash Point: 35 °F (NFPA, 2010); 35 °F (2 °C) (OPEN CUP); 13 °C c.c.; -15 °C
• Melting Point: -81.0 °C; -81 °C; -76.5 °C (trans), -69 °C (cis)
• Physical Description: Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR. TURNS PALE YELLOW ON EXPOSURE TO LIGHT AND AIR.; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.; Methacrolein is an enal.; Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
• Solubility: 0.81 M; MISCIBLE WITH WATER, ETHANOL, ETHER; Water solubility = 5.9% (59,000 mg/L) at 20 °C; Solubility in water, g/100ml at 20 °C: 15-18 (freely soluble); Solubility in water, g/100ml at 20 °C: 6 (soluble)
• Synonyms: 2-Methyl-2-propenal; Methacrylaldehyde; 2-Methylacrolein; 2-Methylenepropanal; 2-Methylpropenal; Isobutenal; Methacrylic Aldehyde; Methylacrolein; Methylacrylaldehyde; NSC 8260; α-Methacrolein; α-Methylacrolein; α-Methylacrylaldehyde
• Vapor Density: 2.4 (AIR= 1); Relative vapor density (air = 1): 2.41; Relative vapor density (air = 1): 2.42
• Vapor Pressure: 154.99 mmHg; 155 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 4.0; Vapor pressure, kPa at 20 °C: 16
• PubChem Compound: 6562
• Last Modified: Nov 11 2021